

Comparative Anesthetic Profile: Centbucridine vs. Lignocaine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Centbucridine

CAS No.: 82636-28-0

Cat. No.: S523161

[Get Quote](#)

Feature	0.5% Centbucridine	2% Lignocaine (with Adrenaline)	Comparative Notes & Source
Effective Concentration	0.5% for infiltration/nerve block [1]	1-2% [1]	Centbucridine is effective at a lower concentration [1].
Relative Potency	4-5x lignocaine [2]	Baseline	Higher potency allows for lower dosage [2].
Onset of Action	~105 seconds [3]	~100 seconds [3]	No significant difference in a dental trial (p=0.647) [3].
Duration of Action	~92 minutes [3]	~92 minutes [3]	No significant difference in a dental trial (p=0.931) [3].
Repeat Injection Rate	16% of patients [1]	Information Missing	In one study, 16% needed a repeat for full procedure efficacy [1].
Cardiovascular Effect	Significant pulse rate drop at 10/30 min [3]	Information Missing	Statistically significant vs. lignocaine; monitor vital signs [3].

Feature	0.5% Centbuclidine	2% Lignocaine (with Adrenaline)	Comparative Notes & Source
Systemic Toxicity (Animal LD50)	One-fourth that of lignocaine [1]	Baseline	Suggests a wider safety margin [1].

Experimental Protocols from Cited Research

For professionals designing experiments, here are methodologies from the key studies that generated the data above.

1. Protocol: Dental Anesthesia in Children (Split-Mouth Design) This protocol is from the 2020 randomised controlled trial that compared 0.5% **centbuclidine** with 2% lignocaine [3].

- **Study Design:** Split-mouth, triple-blind, randomised controlled trial.
- **Subjects:** 56 children aged 12-14 years requiring bilateral dental procedures.
- **Intervention:** Each subject received both anesthetics in opposite mandibular quadrants in random order, administered as an Inferior Alveolar Nerve Block (IANB).
- **Primary Outcomes Measured:**
 - **Onset of anesthesia:** Time from injection to numbness (in seconds).
 - **Duration of anesthesia:** Time until the numbness wore off (in minutes).
 - **Depth of anesthesia:** Assessed using a pre-validated Visual Analog Scale (VAS) at 10, 30, and 60 minutes.
 - **Physiological effect:** Pulse rate monitored with a pulse oximeter.

2. Protocol: Early Human Efficacy and Safety Trial This outlines the methodology from the foundational 1983 study [1].

- **Study Design:** Randomised, double-blind, non-crossover trial.
- **Subjects:** 87 patients admitted for minor surgery.
- **Intervention:** Patients randomly received either 0.5% **centbuclidine** or 2% lidocaine (both without vasoconstrictors) for infiltration anesthesia.
- **Safety Measures:** Patients were clinically examined, and routine lab data was obtained. A sensitivity test (0.1 ml intradermal injection) was performed prior to the procedure.
- **Efficacy Assessment:** The "good response" to anesthesia and need for repeat injections were recorded and statistically analysed using Student's t-test.

Frequently Asked Questions for Troubleshooting


Q1: In our clinical trial, the anesthesia depth seems inadequate in some subjects. When should a repeat injection be considered? The available data indicates that in one study, **16% of patients required a second injection of centbucridine** to complete the surgical procedure successfully [1]. The decision should be based on continuous monitoring of anesthetic depth using a validated scale (like VAS) at defined intervals (e.g., 10 minutes). If inadequate depth is confirmed, a repeat injection can be administered following your protocol's pre-defined dosage limits.

Q2: What is the most critical vital sign to monitor after administering centbucridine? A 2020 RCT found that **centbucridine caused a statistically significant drop in pulse rate at 10 and 30 minutes post-injection** compared to lignocaine [3]. Therefore, close monitoring of the patient's **heart rate** is recommended, especially during the first hour after administration.

Q3: Can centbucridine be used in patients where vasoconstrictors are contraindicated? Yes. A literature review notes that **centbucridine has inherent vasoconstricting properties** [2]. This makes it a potential anesthetic of choice in cases of patient hypersensitivity to vasoconstrictors like adrenaline, or for patients with specific cardiac or thyroid conditions where these additives are prohibited [2].

Experimental Workflow for Assessing Repeat Injection Needs

The following diagram illustrates a logical workflow for managing and assessing the need for repeat injections in a clinical trial setting, based on the information available.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. (PDF) Evaluation of Centbucridine as a Local Anesthetic [academia.edu]
2. Recent Advances in Local Anesthesia: A Review of Literature [pmc.ncbi.nlm.nih.gov]
3. Comparison of 0.5% Centbucridine and 2% Lignocaine as ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Comparative Anesthetic Profile: Centbucridine vs. Lignocaine]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b523161#centbucridine-repeat-injection-frequency-and-requirements>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com